Cas no 1785427-70-4 (5-Bromo-4-chloro-1-methylindazole)

• Product Name: 5-Bromo-4-chloro-1-methylindazole
• CAS No: 1785427-70-4
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• MDL: MFCD33403791
• CID: 5074890
• Update Time: 2026-03-01

5-Bromo-4-chloro-1-methylindazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-1-methyl-1H-indazole
• 5-Bromo-4-chloro-1-methylindazole

• MDL： MFCD33403791
• Inchi： 1S/C8H6BrClN2/c1-12-7-3-2-6(9)8(10)5(7)4-11-12/h2-4H,1H3
• InChI Key： UBQPNKNEHQDPEY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1Cl)C=NN2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-Bromo-4-chloro-1-methylindazole

5-Bromo-4-chloro-1-methylindazole (CAS No. 1785427-70-4): A Comprehensive Guide to Its Properties and Applications

5-Bromo-4-chloro-1-methylindazole (CAS No. 1785427-70-4) is a halogenated indazole derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in 5-Bromo-4-chloro-1-methylindazole due to its potential applications in drug discovery and material science.

The chemical formula of 5-Bromo-4-chloro-1-methylindazole is C₈H₆BrClN₂, with a molecular weight of 245.50 g/mol. Its structure features a bromine atom at the 5-position, a chlorine atom at the 4-position, and a methyl group at the 1-position of the indazole ring. This specific arrangement contributes to its reactivity and makes it a versatile building block in organic synthesis. The compound is often sought after for its role in creating heterocyclic compounds and pharmaceutical intermediates.

One of the key reasons behind the growing popularity of 5-Bromo-4-chloro-1-methylindazole is its utility in medicinal chemistry. It is frequently used as a precursor in the development of kinase inhibitors, which are crucial in targeting various diseases, including cancer and inflammatory disorders. The indazole scaffold is known for its ability to interact with biological targets, making derivatives like 5-Bromo-4-chloro-1-methylindazole highly valuable in drug design.

In addition to its pharmaceutical applications, 5-Bromo-4-chloro-1-methylindazole is also explored in material science. Researchers are investigating its potential in creating advanced materials with unique electronic or optical properties. The presence of halogen atoms in its structure allows for further functionalization, enabling the synthesis of complex molecules tailored for specific applications.

The synthesis of 5-Bromo-4-chloro-1-methylindazole typically involves multi-step reactions, starting from commercially available indazole derivatives. Modern synthetic methods focus on improving yield and purity while minimizing environmental impact. Green chemistry principles are increasingly being applied to the production of such compounds, aligning with the global push for sustainable practices in the chemical industry.

From a market perspective, the demand for 5-Bromo-4-chloro-1-methylindazole is on the rise, driven by its applications in high-growth sectors like pharmaceuticals and specialty chemicals. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to the needs of research institutions and industrial clients. The compound's CAS number 1785427-70-4 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

Quality control is paramount when working with 5-Bromo-4-chloro-1-methylindazole. Reputable suppliers provide detailed specifications, including purity levels (often ≥95% or ≥98%), and analytical data such as NMR and HPLC profiles. These measures ensure that researchers receive consistent and reliable material for their experiments. Proper storage conditions, typically in a cool, dry place away from light, are essential to maintain the compound's stability over time.

For those searching for 5-Bromo-4-chloro-1-methylindazole suppliers or CAS 1785427-70-4 price, it's important to consider factors beyond cost, such as technical support, documentation quality, and supply chain reliability. The compound's niche applications mean that working with experienced suppliers can significantly impact research outcomes. Many researchers also look for 5-Bromo-4-chloro-1-methylindazole synthesis methods or derivatives of halogenated indazoles to expand their chemical toolbox.

Recent advancements in computational chemistry have opened new avenues for understanding and utilizing 5-Bromo-4-chloro-1-methylindazole. Molecular modeling techniques help predict its reactivity and potential interactions, accelerating the discovery of novel applications. This computational approach, combined with experimental validation, represents the cutting edge of chemical research involving such specialized compounds.

As research continues, the scientific community remains excited about the untapped potential of 5-Bromo-4-chloro-1-methylindazole. Its unique structural features and versatile chemistry position it as a compound of interest for future innovations in both life sciences and materials development. Whether you're investigating indazole-based pharmaceuticals or exploring new chemical entities, this compound offers numerous opportunities for scientific advancement and practical applications.